Cas no 1895-00-7 ((E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole)

• Product Name: (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole
• CAS No: 1895-00-7
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 2921219
• Update Time: 2025-07-25

(E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole
• (E)-5-fluoro-3-(2-nitroprop-1-en-1-yl)-1H-indole
• 134507

• Inchi： 1S/C11H9FN2O2/c1-7(14(15)16)4-8-6-13-11-3-2-9(12)5-10(8)11/h2-6,13H,1H3
• InChI Key： QFGJTFSYAUYMSM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(C=C([N+]([O-])=O)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole

Introduction to (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole (CAS No. 1895-00-7)

(E-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole, CAS No. 1895-00-7) is a significant compound in the field of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and recent advancements in research that highlight its importance.

The molecular structure of (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole consists of an indole core substituted with a fluoro group at the 5-position and an 2-nitroprop-1-enyl side chain at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall bioavailability.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. The indole ring is a core structural motif found in numerous natural products and bioactive molecules, including some well-known pharmaceuticals. Researchers have been exploring various modifications of the indole scaffold to develop new compounds with enhanced pharmacological properties. Among these modifications, the introduction of fluorine and nitro groups has shown particularly promising results.

The 2-nitroprop-1-enyl side chain in (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole adds another layer of complexity to its chemical behavior. Nitro groups are known for their ability to influence electronic properties, making them useful in modulating reactivity and interaction with biological targets. The double bond in the propenyl chain further enhances the molecule's potential for conformational flexibility, which can be exploited to optimize binding interactions with biological receptors.

One of the most compelling aspects of (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole is its potential as a lead compound in drug discovery. Several studies have demonstrated its activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are key players in signal transduction pathways relevant to these diseases.

The fluorine atom at the 5-position of the indole ring plays a crucial role in determining the compound's pharmacokinetic profile. Fluorinated compounds often exhibit improved metabolic stability due to the electron-withdrawing nature of fluorine, which can slow down degradation processes in vivo. This property is particularly valuable in drug development, as it can lead to longer half-lives and more consistent therapeutic effects.

Recent advancements in computational chemistry have also contributed to a deeper understanding of (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole's behavior. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided synthetic efforts aimed at optimizing its structure for better efficacy and reduced toxicity. Additionally, virtual screening techniques have been used to identify new analogs with enhanced properties based on the known activity of this compound.

In vitro studies have provided valuable insights into the pharmacological effects of (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole. For example, researchers have investigated its potential as an anti-inflammatory agent by examining its effects on key inflammatory mediators such as nitric oxide and prostaglandins. Preliminary results suggest that this compound can modulate these pathways, offering a promising avenue for developing treatments for chronic inflammatory conditions.

The role of fluorine in modulating bioactivity has also been explored in detail. Fluorinated indoles have been shown to exhibit enhanced binding affinity to certain receptors due to changes in electronic distribution and steric hindrance. This has led to the development of novel compounds with improved therapeutic profiles. The nitro group's influence on reactivity further adds to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its biological activity.

Future research directions for (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or overcome resistance mechanisms. By studying how this compound interacts with other agents, researchers hope to develop more effective treatment strategies for complex diseases.

The development of new synthetic methodologies is another area where (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole holds promise. Efficient synthetic routes can facilitate large-scale production and enable rapid exploration of structural analogs. Advances in green chemistry principles may also contribute to more sustainable synthesis methods, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, (E)-5-fluoro-3-(2-nitroprop-1-enyl)-1H-indole (CAS No. 1895-00-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational and experimental chemistry, make it a compelling candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in developing innovative treatments for various diseases.